Cas no 73270-67-4 (methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate)

• Product Name: methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate
• CAS No: 73270-67-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 542752
• PubChem ID: 23242176
• Update Time: 2025-05-20

methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, N-2-propenyl-, methyl ester
• methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate
• AKOS011637725
• SCHEMBL6591455
• EN300-1070184
• methyl 3-phenyl-2-[(prop-2-en-1-yl)amino]propanoate
• 73270-67-4

• Inchi： 1S/C13H17NO2/c1-3-9-14-12(13(15)16-2)10-11-7-5-4-6-8-11/h3-8,12,14H,1,9-10H2,2H3
• InChI Key： AVFUMAMUDZCOOO-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC1C=CC=CC=1)NCC=C)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate

Comprehensive Overview of Methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate (CAS No. 73270-67-4)

Methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate (CAS No. 73270-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a phenyl group and an allylamine moiety, is often explored for its potential applications in drug synthesis and material science. Researchers are particularly interested in its role as an intermediate in the production of bioactive molecules, aligning with the growing demand for sustainable chemical synthesis and green chemistry practices.

The compound's molecular structure, characterized by the methyl ester and allylamine functional groups, offers versatility in chemical reactions. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of AI-driven drug discovery, computational tools are increasingly used to predict the reactivity and optimization pathways for compounds like Methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate, addressing common search queries such as "predicting chemical reactivity using machine learning."

In the context of industrial applications, this compound is often discussed alongside trends like bio-based solvents and low-toxicity intermediates. Its potential use in fragrances and flavor enhancers has also been explored, tapping into the booming market for natural and synthetic aroma chemicals. Environmental concerns have led to searches for "eco-friendly chemical alternatives," making this compound a candidate for greener synthesis routes.

From a regulatory perspective, Methyl 3-phenyl-2-(prop-2-en-1-yl)aminopropanoate is not classified under restricted categories, which aligns with its safe handling profile. However, proper laboratory safety protocols are always recommended. The compound's stability under standard conditions makes it a reliable choice for researchers investigating high-yield reaction methodologies, a frequently searched topic in academic circles.

Future research directions may focus on its enantioselective synthesis, responding to the demand for chiral building blocks in asymmetric catalysis. As the scientific community prioritizes circular economy principles, the recyclability of derivatives like this compound will likely become a key discussion point. This aligns with popular search trends such as "upcycling chemical byproducts" and "waste-minimized synthesis."